Cas no 101861-59-0 (3,5-Dibromoquinoline)

• Product Name: 3,5-Dibromoquinoline
• CAS No: 101861-59-0
• MF: C₉H₅Br₂N
• MW: 286.950700521469
• MDL: MFCD12024477
• CID: 1031570
• PubChem ID: 13659757
• Update Time: 2025-04-20

3,5-Dibromoquinoline Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromoquinoline
• 3,5-bis(bromanyl)quinoline
• 3,5-Dibrom-chinolin
• 3,5-dibromo-quinoline
• AGN-PC-00NDS1
• AK126990
• KB-179419
• Quinoline, 3,5-dibromo-
• SureCN1147558
• EOS-61483
• BS-42482
• CS-0439988
• AKOS015919231
• BEA86159
• ZB0338
• SCHEMBL1147558
• AMY202100004
• A800478
• MFCD12024477
• DB-058713
• IBADFXOMCWHDMS-UHFFFAOYSA-N
• DTXSID70546026
• SB69527
• 101861-59-0

• MDL： MFCD12024477
• Inchi： 1S/C9H5Br2N/c10-6-4-7-8(11)2-1-3-9(7)12-5-6/h1-5H
• InChI Key： IBADFXOMCWHDMS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C1=CC(=CN=2)Br

Computed Properties

• Exact Mass: 284.87885
• Monoisotopic Mass: 284.87887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.923±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 86 ºC
• Boiling Point: 333.054 °C at 760 mmHg
• Flash Point: 155.226 °C
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• PSA: 12.89
• LogP: 3.75980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines